Cas no 101496-03-1 (3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-)

3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl- structure
101496-03-1 structure
Product Name:3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
CAS No:101496-03-1
MF:C15H20N2O
MW:244.332103729248
CID:139575
PubChem ID:58475
Update Time:2025-04-19

3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
    • 1-Phenyl-2,3-dimethyl-4-n-butyl-5-pyrazolon
    • 4-butyl-1,5-dimethyl-2-phenylpyrazol-3-one
    • 4-butyl-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
    • 4-butyl-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
    • 4-Butylantipyrine
    • ANTIPYRINE,4-BUTYL
    • 101496-03-1
    • DTXSID00143966
    • ANTIPYRINE, 4-BUTYL-
    • BRN 0205142
    • 4-24-00-00147 (Beilstein Handbook Reference)
    • Inchi: 1S/C15H20N2O/c1-4-5-11-14-12(2)16(3)17(15(14)18)13-9-7-6-8-10-13/h6-10H,4-5,11H2,1-3H3
    • InChI Key: BNBDCFNLLNBTIU-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N(C)N1C1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 244.15800
  • Monoisotopic Mass: 244.157563
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.6

Experimental Properties

  • Density: 1.056
  • Boiling Point: 340.6°Cat760mmHg
  • Flash Point: 132.7°C
  • Refractive Index: 1.544
  • PSA: 26.93000
  • LogP: 2.82700
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